2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid

• IUPAC Name: 2-ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid
• InChI: InChI=1S/C13H20N2O2/c1-4-13(5-2,12(16)17)15-9-11-10(3)7-6-8-14-11/h6-8,15H,4-5,9H2,1-3H3,(H,16,17)
• InChI Key: CJFRHVJFVJHJMB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(=O)O)NCC1=C(C=CC=N1)C
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a selective agonist of the ghrelin receptor and is used in scientific research for its potential to increase growth hormone levels and improve body composition.

Mechanism of Action

2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid works by binding to the ghrelin receptor, which is primarily found in the hypothalamus and pituitary gland. This binding stimulates the release of growth hormone, leading to increased levels in the body. Additionally, this compound has been shown to increase insulin-like growth factor 1 (IGF-1) levels, which is a key mediator of growth hormone effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its ability to increase growth hormone and IGF-1 levels. These effects include increased lean body mass, decreased fat mass, improved bone density, and improved cognitive function. Additionally, this compound has been shown to improve sleep quality and increase appetite.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid in lab experiments include its ability to increase growth hormone levels without the need for exogenous administration of growth hormone. Additionally, it has a relatively long half-life, allowing for once-daily dosing. The limitations of using this compound in lab experiments include its high cost and potential for side effects, such as increased appetite and water retention.

Future Directions

For research on 2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid include exploring its potential for improving muscle strength and athletic performance. Additionally, further studies are needed to determine the long-term safety and efficacy of the compound. Finally, research is needed to determine the optimal dosing and administration schedule for this compound in various populations.

Synthesis Methods

2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid is synthesized through a multi-step process involving the reaction of various chemical reagents. The process involves the use of solvents, catalysts, and purification steps to produce a high purity product. The synthesis method has been optimized to produce high yields of the compound with minimal impurities.

Scientific Research Applications

2-Ethyl-2-[(3-methylpyridin-2-yl)methylamino]butanoic acid has been extensively studied in scientific research for its potential to increase growth hormone levels and improve body composition. It has been shown to increase lean body mass, decrease fat mass, and improve bone density in both animal and human studies. Additionally, it has been shown to improve sleep quality and cognitive function in elderly individuals.